Laninamivir octanoate
Overview
Description
Laninamivir octanoate, also known as CS-8958, is a proagent of Laninamivir. It is a long-acting neuraminidase (NA) inhibitor with anti-influenza virus activity . Laninamivir octanoate shows anti-influenza activity against Oseltamivir-resistant viruses, and also against the pandemic influenza viruses . It is currently in Phase III clinical trials .
Synthesis Analysis
The synthesis of Laninamivir octanoate involves several steps . It starts with the reaction of zanamivir and methanol in the presence of an acid cation resin to obtain zanamivir methyl ester. This is followed by a reaction with dimethyl carbonate under alkaline conditions to produce a compound represented by a formula (17). The compound then reacts with methyl iodide under alkaline conditions to obtain a compound represented by a formula (18). This compound reacts with an alkali, and a cation resin is used to adjust the pH value to the neutral state to obtain a compound represented by a formula (19). Finally, the compound reacts with octanoyl chloride to obtain the target product, Laninamivir octanoate .Molecular Structure Analysis
The molecular structure of Laninamivir octanoate has been analyzed in several studies . It has been found that Laninamivir and its octanoate prodrug display group-specific preferences to different influenza NAs and provide the structural basis of their specific action based upon their novel complex crystal structures .Chemical Reactions Analysis
The chemical reactions of Laninamivir octanoate involve its transformation into its active form, Laninamivir, in the body. This transformation is believed to occur through the action of esterases .Scientific Research Applications
Influenza Treatment and Prophylaxis
Laninamivir octanoate is primarily used as a treatment and prophylactic agent for influenza virus infections. It is an octanoyl ester prodrug of the neuraminidase inhibitor laninamivir, which exhibits clinical efficacy after inhaled administration . It has been shown to be effective against various strains of influenza, including oseltamivir-resistant viruses and 2009 pandemic H1N1 viruses .
Resistance Profile Analysis
Studies have demonstrated that Laninamivir octanoate is effective against oseltamivir-resistant neuraminidase (NA) in vitro, providing a potential alternative treatment for strains of influenza that have developed resistance to other antiviral agents .
Bioactivation in Pulmonary Tissue
Research has identified the bioactivating enzymes involved in the hydrolysis of Laninamivir octanoate in pulmonary tissue, leading to its pharmacologically active metabolite laninamivir . This understanding is crucial for optimizing dosing strategies and enhancing the drug’s therapeutic efficacy.
Structural and Functional Analysis
Structural analysis of Laninamivir and its octanoate prodrug has provided insights into their mechanisms of action and interaction with viral neuraminidase, which is essential for designing more effective antiviral drugs .
Clinical Efficacy Studies
Postmarketing surveillance and clinical studies have been conducted to evaluate the clinical efficacy of Laninamivir octanoate hydrate, confirming its effectiveness as a long-acting neuraminidase inhibitor .
Comparative Studies with Other Antivirals
Comparative studies have been performed to assess the efficacy of Laninamivir octanoate against other antiviral medications like oseltamivir, often used as a benchmark for new influenza treatments .
Mechanism of Action
Target of Action
Laninamivir octanoate primarily targets the neuraminidase (NA) enzyme of the influenza virus . NA is a key enzyme that facilitates the release of progeny viruses from infected cells, and its inhibition can prevent the spread of the virus .
Mode of Action
Laninamivir octanoate acts by selectively and irreversibly inhibiting viral neuraminidase . By binding to the active site of this enzyme, it prevents the cleavage of sialic acid residues from glycoproteins and glycolipids on the surface of host cells . This inhibition blocks the release of the virus from infected cells, thereby limiting the spread of infection .
Biochemical Pathways
Laninamivir octanoate is an octanoyl ester prodrug of the neuraminidase inhibitor laninamivir . After inhaled administration, it undergoes hydrolytic bioactivation in the pulmonary tissue, converting into its pharmacologically active metabolite, laninamivir . This process involves the action of intracellular esterases .
Pharmacokinetics
The median time to reach maximum concentration (tmax) of laninamivir is 4.0 hours, and it slowly declines after reaching peak concentration with a mean half-life (t1/2) of 66.6 to 74.4 hours .
Result of Action
The result of laninamivir octanoate’s action is the inhibition of viral neuraminidase, which prevents the release of progeny viruses from infected cells . This limits the spread of the virus within the host, thereby helping to control the infection .
Action Environment
The effectiveness of laninamivir octanoate can be influenced by the specific type of neuraminidase present in different influenza viruses . For instance, laninamivir and its octanoate prodrug display group-specific preferences to different influenza NAs . They are more effective against group 1 NA with a 150-cavity than group 2 NA with no 150-cavity . This suggests that the structural features of the target enzyme can influence the compound’s action and efficacy .
Future Directions
Laninamivir is currently in Phase III clinical trials . It has been approved for use in Japan and is being evaluated for its effectiveness against oseltamivir-resistant influenza infection in adults . The future of Laninamivir octanoate will likely depend on the results of these ongoing trials and its effectiveness in clinical practice.
properties
IUPAC Name |
(2R,3R,4S)-3-acetamido-4-(diaminomethylideneamino)-2-[(1R,2R)-2-hydroxy-1-methoxy-3-octanoyloxypropyl]-3,4-dihydro-2H-pyran-6-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H36N4O8/c1-4-5-6-7-8-9-16(28)32-11-14(27)18(31-3)19-17(24-12(2)26)13(25-21(22)23)10-15(33-19)20(29)30/h10,13-14,17-19,27H,4-9,11H2,1-3H3,(H,24,26)(H,29,30)(H4,22,23,25)/t13-,14+,17+,18+,19+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UKTIJASCFRNWCB-RMIBSVFLSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)OCC(C(C1C(C(C=C(O1)C(=O)O)N=C(N)N)NC(=O)C)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCCCCCCC(=O)OC[C@H]([C@H]([C@H]1[C@@H]([C@H](C=C(O1)C(=O)O)N=C(N)N)NC(=O)C)OC)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H36N4O8 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID001314719 |
Source
|
| Record name | Laninamivir octanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001314719 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
472.5 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Laninamivir octanoate | |
CAS RN |
203120-46-1 |
Source
|
| Record name | Laninamivir octanoate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=203120-46-1 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Laninamivir octanoate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0203120461 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Laninamivir octanoate | |
| Source | DrugBank | |
| URL | https://www.drugbank.ca/drugs/DB11888 | |
| Description | The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information. | |
| Explanation | Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode) | |
| Record name | Laninamivir octanoate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID001314719 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | LANINAMIVIR OCTANOATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/E026V904RL | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is Laninamivir octanoate and what is its mechanism of action?
A1: Laninamivir octanoate (LO) is a long-acting neuraminidase inhibitor administered via inhalation. It acts as a prodrug of Laninamivir, its pharmacologically active metabolite. [] Upon reaching the lungs, LO is hydrolyzed to Laninamivir, which then exerts its antiviral effect by binding to the neuraminidase enzyme of influenza A and B viruses. [] This binding inhibits the enzyme's activity, which is crucial for viral replication and release from infected cells. []
Q2: How does Laninamivir interact with the neuraminidase enzyme?
A2: Laninamivir exhibits group-specific preferences for different influenza neuraminidases. [] It demonstrates higher efficacy against group 1 neuraminidases, especially those with a 150-cavity, compared to group 2 neuraminidases. [] This selectivity is attributed to its unique binding mode within the enzyme's active site, which differs between group 1 and group 2 neuraminidases. []
Q3: What are the downstream effects of Laninamivir inhibiting the neuraminidase enzyme?
A3: Inhibiting neuraminidase prevents the release of newly formed viral particles from infected cells, effectively curbing the spread of the virus within the respiratory tract. [, ] This leads to a reduction in viral load and ultimately contributes to the alleviation of influenza symptoms. [, ]
Q4: Is there information available regarding the molecular formula, weight, or spectroscopic data of Laninamivir octanoate?
A4: The provided scientific literature focuses primarily on the pharmacological and clinical aspects of Laninamivir octanoate. Specific details regarding its molecular formula, weight, and spectroscopic data are not included in these research papers.
Q5: Describe the pharmacokinetic profile of Laninamivir octanoate after inhalation.
A5: Following inhalation, LO rapidly appears in the plasma and is subsequently hydrolyzed to Laninamivir. [] Laninamivir exhibits a longer half-life compared to LO and is slowly eliminated from the body. [, ]
Q6: How does the pharmacokinetic profile of Laninamivir contribute to its long-acting antiviral effect?
A6: The prolonged retention of Laninamivir in the lungs, particularly within the epithelial lining fluid (ELF), is a key factor contributing to its long-acting effect. [, , ] Studies have shown that Laninamivir concentrations in ELF remain above the 50% inhibitory concentration (IC50) for viral neuraminidases for up to 10 days after a single inhalation. [, , ]
Q7: What is the evidence for the efficacy of Laninamivir octanoate in treating influenza?
A8: Numerous in vitro and in vivo studies have demonstrated the efficacy of LO against various influenza A and B virus strains, including oseltamivir-resistant viruses. [, ] In animal models, a single administration of LO exhibited superior efficacy compared to multiple doses of other neuraminidase inhibitors, such as Zanamivir and Oseltamivir. [, ] Clinical trials in humans have also confirmed the effectiveness of a single inhalation of LO for treating influenza, with results comparable to Oseltamivir. [, , ]
Q8: Are there any known mechanisms of resistance to Laninamivir?
A10: While Laninamivir demonstrates activity against a broad range of influenza strains, including those resistant to oseltamivir, resistance can still emerge. [] In vitro studies have identified specific mutations in the viral neuraminidase gene, such as E119A, E119K, and G147E, that confer resistance to Laninamivir. []
Q9: What is the primary route of administration for Laninamivir octanoate, and why?
A12: Laninamivir octanoate is designed for inhalation delivery using either a dry powder inhaler (DPI) or a nebulizer. [, ] This route of administration allows for direct delivery of the drug to the primary site of influenza infection - the respiratory tract. [, , ]
Q10: Are there any challenges associated with the inhalation delivery of Laninamivir octanoate?
A13: While effective, inhalation delivery, especially using a DPI, can be challenging for certain patient populations, particularly young children and the elderly. [, ] Incomplete inhalation can occur, leading to suboptimal drug delivery and potentially affecting treatment outcomes. []
Q11: Are there any alternative delivery strategies being explored for Laninamivir octanoate?
A14: Research has explored the use of nebulizers as an alternative to DPIs for delivering Laninamivir octanoate, particularly for patients who might have difficulty with DPIs. [, ] Nebulizers generate a fine mist of the drug solution, making it easier to inhale. [, ]
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